5-Bromo-3-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-bromo-5-methyl-1H-pyrazole-4-carboxylic acid
• InChI: InChI=1S/C5H5BrN2O2/c1-2-3(5(9)10)4(6)8-7-2/h1H3,(H,7,8)(H,9,10)
• InChI Key: LGFSAXJQSGIGED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)Br)C(=O)O
• Molecular Formula: C5H5BrN2O2
• Molecular Weight: 205.01 g/mol
• CAS RN: 2510868-43-4

Description

5-Bromo-3-methyl-1H-pyrazole-4-carboxylic acid is a compound that belongs to the pyrazole family, which is known for its diverse range of biological activities and applications in medicinal chemistry. The bromo and methyl groups attached to the pyrazole ring influence its reactivity and physical properties, making it a valuable intermediate for further chemical transformations.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the construction of the pyrazole ring followed by functionalization at specific positions on the ring. For instance, a novel synthesis route for 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides has been developed, which includes the preparation of a pyrazole bromide intermediate through a selective Sandmeyer reaction, demonstrating the versatility of pyrazole synthesis .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives can be characterized using various spectroscopic techniques. For example, the crystal structure of a related compound, 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide, was determined using single crystal X-ray diffraction, revealing the presence of two symmetry-independent molecules in the unit cell and various intramolecular and intermolecular interactions .

Chemical Reactions Analysis

Pyrazole compounds can undergo a variety of chemical reactions, including nucleophilic substitutions, cyclizations, and reactions with hydroxylamines and carbazates. These reactions can lead to a wide array of products with different substituents, showcasing the reactivity of the pyrazole ring .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives can be influenced by the substituents on the ring. For instance, the introduction of a bromo group can enhance the compound's reactivity towards nucleophilic substitution reactions. The properties of these compounds can be studied using techniques like NMR spectroscopy, FT-IR spectroscopy, and elemental analysis .

Scientific Research Applications

Synthesis of Coordination Polymers

"5-Bromo-3-methyl-1H-pyrazole-4-carboxylic acid" derivatives have been utilized in the synthesis of d10 metal coordination polymers. These polymers exhibit structural diversity and have been constructed from new semi-rigid bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands. Such coordination polymers have potential applications in materials science, including optoelectronic devices, due to their thermal and luminescence properties (Cheng et al., 2017).

Catalytic Applications and Nonlinear Optical Properties

Derivatives of "5-Bromo-3-methyl-1H-pyrazole-4-carboxylic acid" have been synthesized and explored for various catalytic approaches. These derivatives exhibit nonlinear optical (NLO) properties and have been investigated for their structural features through computational applications (Kanwal et al., 2022).

Structural and Spectral Investigations

The compound has also been a subject of structural and spectral investigations to understand its electronic structure and reactivity. Studies have combined experimental and theoretical approaches, including density functional theory (DFT) calculations, to characterize its derivatives. These investigations provide insights into the chemical behavior and potential applications of the compound in designing new materials and molecules (Viveka et al., 2016).